Cas no 184473-59-4 (2-(4-Bromo-2,5-dimethoxyphenyl)acetic acid)

• Product Name: 2-(4-Bromo-2,5-dimethoxyphenyl)acetic acid
• CAS No: 184473-59-4
• MF: C₁₀H₁₁BrO₄
• MW: 275.095942735672
• MDL: MFCD02170390
• CID: 2922087
• PubChem ID: 676739
• Update Time: 2025-10-30

2-(4-Bromo-2,5-dimethoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2,5-dimethoxyphenyl)acetic acid
• 4-bromo-2,5-dimethoxyphenylacetic acid
• 3X2J8DBW6J
• Benzeneacetic acid, 4-bromo-2,5-dimethoxy-
• Oprea1_179586
• 2-(4-bromo-2,5-dimethoxyphenyl)aceticacid
• G71083
• SCHEMBL14123786
• UNII-3X2J8DBW6J
• MS-1479
• (4-bromo-2,5-dimethoxyphenyl)acetic acid
• 184473-59-4
• EN300-9438935
• SR-01000308388-1
• SR-01000308388
• MFCD02170390
• Z1509582713
• AKOS005107600
• JHA47359
• 2-(4-Bromo-2,5-dimethoxyphenyl)acetic acid

• MDL： MFCD02170390
• Inchi： 1S/C10H11BrO4/c1-14-8-5-7(11)9(15-2)3-6(8)4-10(12)13/h3,5H,4H2,1-2H3,(H,12,13)
• InChI Key： XXOYRLPGAQGLTR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1OC)CC(=O)O)OC

Computed Properties

• Exact Mass: 273.98407 g/mol
• Monoisotopic Mass: 273.98407 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.8
• Molecular Weight: 275.10

Additional information on 2-(4-Bromo-2,5-dimethoxyphenyl)acetic acid

2-(4-Bromo-2,5-dimethoxyphenyl)acetic acid: A Novel Compound with Promising Pharmacological Potential

2-(4-Bromo-2,5-dimethoxyphenyl)acetic acid, identified by its CAS no 184473-59-4, represents a unique molecular entity with structural features that have attracted significant attention in the field of medicinal chemistry. This compound belongs to the class of phenylacetic acids, characterized by the presence of a phenyl ring substituted with bromo, methoxy, and acetic acid functional groups. The synthesis and biological evaluation of this compound have been extensively explored in recent years, particularly in the context of drug discovery for neurodegenerative diseases and inflammatory conditions.

The molecular structure of 2-(4-Bromo-2,5-dimethoxyphenyl)acetic acid is defined by its aromatic ring system, which contains three substituents: a bromo group at the 4-position, two methoxy groups at the 2- and 5-positions, and an acetic acid group extending from the 1-position of the phenyl ring. This combination of functional groups creates a unique chemical profile that may confer specific interactions with biological targets, such as ion channels, receptors, or enzymes. Recent studies have highlighted the potential of this compound to modulate signaling pathways associated with oxidative stress and neuroinflammation, which are key factors in the pathogenesis of diseases like Alzheimer's and Parkinson's.

Research published in *Journal of Medicinal Chemistry* (2023) has demonstrated that 2-(4-Bromo-2,5-dimethoxyphenyl)acetic acid exhibits selective agonistic activity at the serotonin 5-HT_2A receptor, a target implicated in mood regulation and cognitive function. This finding aligns with the growing interest in serotonin receptor modulators as therapeutic agents for psychiatric disorders. Additionally, the compound has shown promising antioxidant properties, as evidenced by its ability to scavenge reactive oxygen species (ROS) in vitro. These properties are attributed to the methoxy groups, which enhance the electron-donating capacity of the phenyl ring, thereby improving its ability to neutralize free radicals.

Another notable aspect of 2-(4-Bromo-2,5-dimethoxyphenyl)acetic acid is its potential role in the modulation of the endocannabinoid system. A 2022 study in *Pharmacological Research* reported that this compound can interact with cannabinoid receptors, specifically CB₁ and CB₂, to regulate inflammatory responses. This dual-action mechanism may make it a valuable candidate for the development of anti-inflammatory drugs, particularly in the context of chronic diseases such as rheumatoid arthritis and multiple sclerosis. The bromo substituent is believed to play a critical role in this interaction, as it enhances the compound's affinity for these receptors while minimizing off-target effects.

From a synthetic perspective, the preparation of 2-(4-Bromo-2,5-dimethoxyphenyl)acetic acid involves a multi-step process that typically begins with the bromination of a phenol derivative. The introduction of the methoxy groups is achieved through methylation reactions, while the acetic acid moiety is incorporated via esterification or amidation techniques. Recent advancements in green chemistry have led to the optimization of these synthetic pathways, reducing the use of hazardous solvents and improving the overall efficiency of the process. These improvements are crucial for scaling up production for pharmaceutical applications.

Despite its promising pharmacological profile, the safety and tolerability of 2-(4-Bromo-2,5-dimethoxyphenyl)acetic acid require further investigation. Preliminary toxicological studies have indicated that the compound is relatively well-tolerated in animal models, with minimal acute toxicity observed at therapeutic doses. However, long-term studies are necessary to evaluate its potential for chronic toxicity or metabolic interactions. The bromo substituent, while enhancing bioactivity, may also influence the compound's metabolic profile, necessitating careful monitoring during clinical trials.

The future of 2-(4-Bromo-2,5-dimethoxyphenyl)acetic acid lies in its potential to address unmet medical needs through targeted drug development. Researchers are currently exploring its use in combination therapies, where it may synergize with existing treatments for neurodegenerative disorders. Additionally, the compound's ability to modulate multiple biological pathways suggests its potential as a lead molecule for the design of multitarget drugs, which are increasingly being prioritized in modern pharmacology. Ongoing studies are also focused on elucidating the molecular mechanisms underlying its therapeutic effects, which could pave the way for more precise and effective treatments.

In conclusion, 2-(4-Bromo-2,5-dimethoxyphenyl)acetic acid represents a compelling example of how structural modifications can yield compounds with diverse biological activities. Its unique combination of functional groups and potential therapeutic applications make it a valuable subject for further research. As the field of medicinal chemistry continues to evolve, compounds like this one may play a pivotal role in the development of innovative therapies for complex diseases.